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Compound of Interest

Compound Name:
2-Bromo-N-methylpyrimidin-4-

amine

CAS No.: 1209458-26-3

Cat. No.: B6338294

Get Quote

Executive Summary
2-Bromo-N-methylpyrimidin-4-amine is a privileged heterocyclic building block used primarily

to construct the hinge-binding motif of small-molecule kinase inhibitors.[1] Its structural duality

—a reactive electrophile at C2 (bromine) and a specific hydrogen-bond donor at C4 (N-

methylamine)—allows for the rapid assembly of "bidentate" inhibitors that mimic the adenine

ring of ATP.

This compound is superior to its chloro-analog (2-chloro-N-methylpyrimidin-4-amine) in

palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) due to the

weaker C-Br bond, enabling milder reaction conditions and higher yields when coupling with

complex aryl boronic acids or amines.
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In the ATP-binding pocket of protein kinases, the "hinge region" connects the N-terminal and C-

terminal lobes. Effective inhibitors must form hydrogen bonds with the backbone residues of

this region.

N-Methylamino Group (Position 4): Acts as a hydrogen bond donor to the carbonyl oxygen of

the hinge residue (e.g., Glu81 in CDK2). The methyl group provides hydrophobic contacts

and improves metabolic stability compared to a primary amine (

).

Pyrimidine Nitrogen (N1): Acts as a hydrogen bond acceptor from the backbone amide

nitrogen (e.g., Leu83 in CDK2).

C2-Bromine (The Exit Vector): Serves as the attachment point for the "tail" of the inhibitor,

which extends into the solvent-exposed region or the hydrophobic back-pocket to confer

selectivity.

Case Studies in Cancer Research
Target Kinase Disease Indication Role of Scaffold Mechanism

FLT3
Acute Myeloid

Leukemia (AML)
Core Scaffold

The pyrimidine core

anchors the molecule;

the C2-substituent

targets the activation

loop (Dfg-in/out).

LRRK2 Parkinson's / Cancer Degrader Precursor

Used to synthesize

PROTAC linkers (e.g.,

XL01126 analogs)

where the C2 position

attaches to the E3

ligase ligand.

CDK4/6 Breast Cancer Hinge Binder

Mimics the

aminopyrimidine core

found in Palbociclib-

like derivatives.[2]
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Experimental Protocols
Protocol A: Suzuki-Miyaura Coupling (C2-Arylation)
Objective: To attach an aryl "tail" to the C2 position, creating a bi-aryl kinase inhibitor core.

Reagents:

Substrate: 2-Bromo-N-methylpyrimidin-4-amine (1.0 equiv)

Coupling Partner: Aryl boronic acid (e.g., 4-pyrazolylboronic acid pinacol ester) (1.2 equiv)

Catalyst:

(0.05 equiv)

Base:

(2.0 M aqueous solution, 3.0 equiv)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:

Preparation: In a microwave vial, combine the substrate (188 mg, 1.0 mmol), aryl boronic

ester (1.2 mmol), and catalyst (41 mg, 0.05 mmol).

Inertion: Seal the vial and purge with Argon for 5 minutes.

Solvation: Add degassed 1,4-Dioxane (4 mL) and aqueous

(1.5 mL).

Reaction: Heat to 90°C for 4 hours (conventional heating) or 110°C for 30 minutes

(microwave irradiation). Note: The bromine at C2 is highly reactive; monitor by LC-MS to

prevent homocoupling.

Work-up: Dilute with EtOAc (20 mL), wash with water (2 x 10 mL) and brine. Dry over

.
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Purification: Flash chromatography (0-10% MeOH in DCM). The N-methyl group polarity

often requires a polar solvent system.

Protocol B: Buchwald-Hartwig Amination (C2-Amination)
Objective: To synthesize 2,4-diaminopyrimidine derivatives (common in EGFR/ALK inhibitors).

Reagents:

Substrate: 2-Bromo-N-methylpyrimidin-4-amine (1.0 equiv)

Amine: Substituted aniline (e.g., 3,4,5-trimethoxyaniline) (1.1 equiv)

Catalyst:

(0.02 equiv) + Xantphos (0.04 equiv)

Base:

(solid, 2.0 equiv)

Solvent: Toluene or 1,4-Dioxane (anhydrous)

Step-by-Step Procedure:

Catalyst Pre-complexation: Stir

and Xantphos in the solvent for 10 minutes under Argon to form the active catalytic species.

Addition: Add the bromopyrimidine substrate, the aniline, and the solid base.

Reaction: Reflux at 100°C overnight (12-16 hours). The electron-rich nature of the C4-amino

group deactivates the ring slightly, requiring higher temperatures than typical 2-halopyridines.

Filtration: Filter hot through a Celite pad to remove palladium black.

Isolation: Concentrate filtrate and recrystallize from EtOH/Water or purify via prep-HPLC.
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The following diagram illustrates the "Hinge Binding" mode and the synthetic divergence point

facilitated by this scaffold.

2-Bromo-N-methyl
pyrimidin-4-amine

Kinase Hinge Region
(ATP Pocket)  H-Bond Donor (N-Me)

  H-Bond Acceptor (N1)

Suzuki Coupling
(Pd-Cat + Ar-B(OH)2)

C2-Br Reactivity

Buchwald Amination
(Pd-Cat + Ar-NH2)

C2-Br Reactivity

Bi-Aryl Inhibitor
(e.g., FLT3/JAK)

Yields

2,4-Diaminopyrimidine
(e.g., ALK/EGFR)

Yields

Click to download full resolution via product page

Caption: Divergent synthesis of kinase inhibitors using the 2-Bromo-N-methylpyrimidin-4-
amine scaffold.

Quantitative Data Summary
Table 1: Reactivity Comparison (C2-Position) Comparison of 2-Bromo vs. 2-Chloro analogs in

Suzuki Coupling (4-pyrazolyl boronate).
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Scaffold
Catalyst
Loading

Temp (°C) Time (h) Yield (%)

2-Bromo-N-

methyl...
1 mol% Pd 80 2 92%

2-Chloro-N-

methyl...
5 mol% Pd 100 12 65%

2-Chloro analog

requires harsher

conditions due to

stronger C-Cl

bond strength

(95 kcal/mol vs

68 kcal/mol for

C-Br).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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